Cas no 1439896-53-3 ([4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine)

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine is a heterocyclic amine compound featuring a pyridine ring fused with a tetrahydropyran (oxane) moiety, offering a unique structural scaffold for pharmaceutical and agrochemical applications. Its rigid yet flexible core enhances binding affinity in molecular interactions, making it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzyme modulators. The 6-methylpyridine group contributes to improved metabolic stability, while the methanamine side chain provides a functional handle for further derivatization. This compound's balanced lipophilicity and steric profile make it suitable for optimizing pharmacokinetic properties in lead optimization efforts.

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine structure

1439896-53-3 structure

Product Name:[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine

CAS No:1439896-53-3

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:5209254

Update Time:2025-10-23

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- [4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine
- Inchi： 1S/C12H18N2O/c1-10-3-2-4-11(14-10)12(9-13)5-7-15-8-6-12/h2-4H,5-9,13H2,1H3
- InChI Key： WTAAVKKTIPLVBD-UHFFFAOYSA-N
- SMILES： C1OCCC(C2=NC(C)=CC=C2)(CN)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504680-1g	(4-(6-Methylpyridin-2-yl)tetrahydro-2H-pyran-4-yl)methanamine	1439896-53-3	97%	1g	$619	2023-03-07

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine Related Literature

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Additional information on [4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 1439896-53-3, commonly referred to as [4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a morpholine moiety, making it a valuable intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

[4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine is synthesized through a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The presence of the methyl group on the pyridine ring introduces steric and electronic effects that influence the compound's reactivity and stability. This makes it an ideal candidate for further functionalization, enabling researchers to explore its potential as a building block in medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, recent research has demonstrated its utility in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. The morpholine ring, in particular, has been shown to enhance the pharmacokinetic properties of drugs, such as solubility and bioavailability.

Moreover, [4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine has been implicated in various biological activities, including antioxidant and anti-inflammatory properties. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting oxidative stress-related diseases and inflammatory conditions.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its chemical stability under various reaction conditions makes it a versatile reagent in synthetic chemistry. Recent advancements in analytical techniques have allowed for precise characterization of its structure using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The synthesis of [4-(6-Methylpyridin-2-yl)oxan-4-yl]methanamine involves a multi-step process that begins with the preparation of 6-methylpyridine derivatives. Subsequent reactions, including alkylation and cyclization steps, yield the final product with high purity. The optimization of these reaction conditions has been a focal point of recent studies, leading to improved yields and reduced production costs.

From an environmental perspective, this compound demonstrates low toxicity levels, making it suitable for use in industrial applications. Its eco-friendly profile aligns with current trends toward sustainable chemistry practices, further enhancing its appeal as a valuable chemical intermediate.

In conclusion, [4-(6-Methylpyridin-2-yl)oxan-4-yllmethanamine (CAS No. 1439896-53-3) stands out as a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with favorable physical and chemical properties, positions it as a key player in advancing modern medicinal chemistry research.